Cas no 65749-05-5 (Dimethyl 2-benzylmalonate)

• Product Name: Dimethyl 2-benzylmalonate
• CAS No: 65749-05-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 90321
• PubChem ID: 10867870
• Update Time: 2025-04-18

Dimethyl 2-benzylmalonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-benzylmalonate
• 2-(Phenylhydrazono)malonsaeure-dimethylester
• 2-methyl-2-phenylmalonic acid dimethyl ester
• AG-D-75890
• CTK4C0733
• dimethyl (phenylhydrazono)malonate
• dimethyl 2-(phenylhydrazono)propanedioate
• dimethyl 2-oxopropanedioate phenylhydrazone
• dimethyl 2-phenyl-2-methylmalonate
• dimethyl 2-phenylhydrazonopropanedioate
• Dimethyl-methylphenyl-malonat
• Mesoxalsaeure-dimethylester-phenylhydrazon
• ST4020410
• STK752349
• Dimethyl2-benzylmalonate
• 65749-05-5
• dimethyl methyl(phenyl)malonate
• SCHEMBL16732028
• Propanedioic acid, methylphenyl-, dimethyl ester
• dimethyl 2-methyl-2-phenylpropanedioate

• Inchi： 1S/C12H14O4/c1-12(10(13)15-2,11(14)16-3)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： ARRRGKICRLNZDJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 220℃
• Boiling Point: 283.5±0.0 °C at 760 mmHg
• Flash Point: 139.5±20.2 °C
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 52.6
• LogP: 1.19130
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Dimethyl 2-benzylmalonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)